Cas no 1291856-53-5 (2-(4-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one)

2-(4-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one is a heterocyclic compound featuring a phthalazinone core linked to a pyridinyl-substituted oxadiazole moiety. Its structural complexity offers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of both oxadiazole and pyridine rings enhances its binding affinity to target proteins, while the methylphenyl group contributes to improved lipophilicity. This compound may exhibit favorable pharmacokinetic properties due to its balanced polarity, making it a candidate for further pharmacological exploration. Its synthetic versatility allows for derivatization, enabling structure-activity relationship studies in drug discovery applications.

2-(4-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one structure

1291856-53-5 structure

Product Name:2-(4-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

CAS No:1291856-53-5

MF:C₂₂H₁₅N₅O₂

MW:381.3868

CID:5345581

Update Time:2025-05-30

2-(4-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

- 2-(4-methylphenyl)-4-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)phthalazin-1-one
- 4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)-2-(p-tolyl)phthalazin-1(2H)-one
- STL096816
- 2-(4-methylphenyl)-4-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one
- 2-(4-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one
- 2-(4-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one
- Inchi： 1S/C22H15N5O2/c1-14-6-8-16(9-7-14)27-22(28)18-5-3-2-4-17(18)19(25-27)21-24-20(26-29-21)15-10-12-23-13-11-15/h2-13H,1H3
- InChI Key： FFHIJXQLPLIBHI-UHFFFAOYSA-N
- SMILES： O1C(C2C3=C([H])C([H])=C([H])C([H])=C3C(N(C3C([H])=C([H])C(C([H])([H])[H])=C([H])C=3[H])N=2)=O)=NC(C2C([H])=C([H])N=C([H])C=2[H])=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 3
Complexity: 627
XLogP3: 3.9
Topological Polar Surface Area: 84.5

2-(4-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3411-7476-2μmol	2-(4-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one	1291856-53-5	2μmol	$57.0	2023-09-10
Life Chemicals	F3411-7476-5μmol	2-(4-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one	1291856-53-5	5μmol	$63.0	2023-09-10
Life Chemicals	F3411-7476-10μmol	2-(4-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one	1291856-53-5	10μmol	$69.0	2023-09-10
Life Chemicals	F3411-7476-20μmol	2-(4-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one	1291856-53-5	20μmol	$79.0	2023-09-10
Life Chemicals	F3411-7476-1mg	2-(4-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one	1291856-53-5	1mg	$54.0	2023-09-10
Life Chemicals	F3411-7476-2mg	2-(4-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one	1291856-53-5	2mg	$59.0	2023-09-10
Life Chemicals	F3411-7476-3mg	2-(4-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one	1291856-53-5	3mg	$63.0	2023-09-10
Life Chemicals	F3411-7476-4mg	2-(4-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one	1291856-53-5	4mg	$66.0	2023-09-10
Life Chemicals	F3411-7476-5mg	2-(4-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one	1291856-53-5	5mg	$69.0	2023-09-10
Life Chemicals	F3411-7476-10mg	2-(4-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one	1291856-53-5	10mg	$79.0	2023-09-10

2-(4-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one Related Literature

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